2-(Pyrrolidin-3-YL)-5-(trifluoromethyl)pyridine
Overview
Description
2-(Pyrrolidin-3-YL)-5-(trifluoromethyl)pyridine, also known as Nootropic, is a chemical compound that has gained significant attention in the scientific community due to its potential cognitive-enhancing effects. This compound has been studied extensively for its ability to improve memory, focus, and learning abilities.
Mechanism of Action
The exact mechanism of action of 2-(Pyrrolidin-3-YL)-5-(trifluoromethyl)pyridine is not fully understood. However, it is believed to work by increasing the levels of neurotransmitters, such as acetylcholine and dopamine, in the brain. These neurotransmitters are involved in various cognitive functions, including memory, focus, and learning. The compound may also increase blood flow to the brain, providing additional nutrients and oxygen to support cognitive function.
Biochemical and Physiological Effects:
2-(Pyrrolidin-3-YL)-5-(trifluoromethyl)pyridine has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters in the brain, including acetylcholine and dopamine. The compound has also been shown to improve blood flow to the brain, providing additional nutrients and oxygen to support cognitive function. Additionally, it has been shown to have antioxidant properties, which may help protect the brain from oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(Pyrrolidin-3-YL)-5-(trifluoromethyl)pyridine in lab experiments is its potential cognitive-enhancing effects. This compound may help improve memory, focus, and learning abilities, which can be beneficial in various research studies. However, one limitation of using this compound is its potential side effects, which may include nausea, headaches, and insomnia. Additionally, the compound may interact with other medications, which can complicate research studies.
Future Directions
There are several future directions for research on 2-(Pyrrolidin-3-YL)-5-(trifluoromethyl)pyridine. One area of research is the potential therapeutic applications of this compound in treating cognitive disorders such as Alzheimer's disease and ADHD. Another area of research is the potential use of this compound in enhancing cognitive function in healthy individuals. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
The synthesis of 2-(Pyrrolidin-3-YL)-5-(trifluoromethyl)pyridine involves a multi-step process. The first step involves the reaction between 3-pyrrolidinone and 2,3,5,6-tetrafluoropyridine, which results in the formation of 2-(pyrrolidin-3-yl)pyridine. This intermediate product is then reacted with trifluoromethyl iodide in the presence of a base to yield the final product, 2-(Pyrrolidin-3-YL)-5-(trifluoromethyl)pyridine. The synthesis method has been optimized to produce high yields of the final product with minimal impurities.
Scientific Research Applications
2-(Pyrrolidin-3-YL)-5-(trifluoromethyl)pyridine has been extensively studied for its cognitive-enhancing effects. It has been shown to improve memory, focus, and learning abilities in both animal and human studies. The compound has also been studied for its potential therapeutic applications in treating cognitive disorders such as Alzheimer's disease and attention deficit hyperactivity disorder (ADHD).
properties
IUPAC Name |
2-pyrrolidin-3-yl-5-(trifluoromethyl)pyridine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11F3N2/c11-10(12,13)8-1-2-9(15-6-8)7-3-4-14-5-7/h1-2,6-7,14H,3-5H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RZAQCPGMOOTZRZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1C2=NC=C(C=C2)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11F3N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Pyrrolidin-3-YL)-5-(trifluoromethyl)pyridine | |
CAS RN |
1196146-55-0 |
Source
|
| Record name | 2-(pyrrolidin-3-yl)-5-(trifluoromethyl)pyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(5-methyl-1-phenyl-1H-pyrazol-4-yl)((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)methanone](/img/structure/B3020313.png)
![Methyl 6-acetyl-2-(4-benzylbenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate](/img/structure/B3020325.png)
![1-[Methoxy(1,2,4-triazol-1-yl)methyl]-1,2,4-triazole](/img/structure/B3020330.png)
